Cas no 105842-26-0 (Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester)
![Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester structure](https://www.kuujia.com/scimg/cas/105842-26-0x500.png)
105842-26-0 structure
Product name:Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
CAS No:105842-26-0
MF:C13H16O6
MW:268.262544631958
CID:1164658
Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Chemical and Physical Properties
Names and Identifiers
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- Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester
- Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-, 3,7-dimethyl ester
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- Inchi: 1S/C13H16O6/c1-18-12(16)8-4-6-3-7(10(8)14)5-9(11(6)15)13(17)19-2/h6-7,14-15H,3-5H2,1-2H3
- InChI Key: FPGXLOHCZJRGOA-UHFFFAOYSA-N
- SMILES: C12CC(C(O)=C(C(OC)=O)C1)CC(C(OC)=O)=C2O
Computed Properties
- Exact Mass: 268.09468
Experimental Properties
- Density: 1.423±0.06 g/cm3(Predicted)
- Melting Point: 138-139 °C(Solv: acetone (67-64-1); methanol (67-56-1))
- Boiling Point: 436.1±45.0 °C(Predicted)
- PSA: 93.06
- pka: 4.20±1.00(Predicted)
Bicyclo[3.3.1]nona-2,6-diene-3,7-dicarboxylic acid, 2,6-dihydroxy-,dimethyl ester Related Literature
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Bo Wang,Thomas Blin,Aleksandr Käkinen,Xinwei Ge,Emily H. Pilkington,John F. Quinn,Michael R. Whittaker,Pu Chun Ke,Feng Ding Polym. Chem., 2016,7, 6875-6879
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H. V. Rasika Dias,Himashinie V. K. Diyabalanage,Mukunda M. Ghimire,Joshua M. Hudson,Devaborniny Parasar,Chammi S. Palehepitiya Gamage,Shan Li,Mohammad A. Omary Dalton Trans., 2019,48, 14979-14983
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Philjae Kang,Hien Duy Mai,Hyojong Yoo Dalton Trans., 2018,47, 6660-6665
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Shuai Hou,Lei Yang,Xian Zhao CrystEngComm, 2014,16, 7141-7148
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